Cas no 921546-05-6 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide)
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide
- N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)furan-2-carboxamide
- 921546-05-6
- N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide
- N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide
- AKOS024633289
- F2262-0269
-
- Inchi: 1S/C19H20N2O4/c1-4-9-21-14-11-13(20-17(22)16-6-5-10-24-16)7-8-15(14)25-12-19(2,3)18(21)23/h4-8,10-11H,1,9,12H2,2-3H3,(H,20,22)
- InChI Key: PMUALWSWZBPRPT-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC1=CC=C2OCC(C)(C)C(=O)N(CC=C)C2=C1)=O
Computed Properties
- Exact Mass: 340.14230712g/mol
- Monoisotopic Mass: 340.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 71.8Ų
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2262-0269-2μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-5μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-10μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-20μmol |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-1mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2262-0269-2mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-3mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-4mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2262-0269-5mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2262-0269-10mg |
N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide |
921546-05-6 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide
N-3,3-Dimethyl-4-Oxo-5-(Prop-2-en-1-yl)-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl Furan-2-Carboxamide: A Comprehensive Overview
The compound N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yi furan-2-carboxamide (CAS No. 921546-056) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of benzoxazepines, which are known for their versatile chemical properties and wide-ranging applications in drug development.
Recent studies have highlighted the unique structural features of this compound. The benzoxazepine core provides a rigid framework that facilitates interactions with biological targets. The presence of the furan moiety further enhances its electronic properties, making it an attractive candidate for various chemical reactions and biological assays.
One of the most notable aspects of this compound is its propargyl group (propargyl substituent), which has been shown to exhibit significant anti-inflammatory and antioxidant activities in vitro. This makes it a promising lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases.
Moreover, the dimethyl substitution at the 3-position of the benzoxazepine ring has been found to stabilize the molecule's conformation, thereby improving its bioavailability and pharmacokinetic properties. This feature is particularly advantageous in drug design where high solubility and efficient absorption are critical.
Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound. The use of catalytic asymmetric synthesis has significantly improved the yield and enantiomeric purity of this molecule. This method not only enhances its applicability in chiral environments but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.
In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Specifically, it has shown remarkable activity against acetylcholinesterase (AChE), a hallmark enzyme in Alzheimer's pathology. These findings underscore its potential as a lead compound for developing next-generation neuroprotective agents.
Furthermore, computational studies using molecular docking have revealed that this compound exhibits strong binding affinities to several G-protein coupled receptors (GPCRs). This suggests its potential role in modulating signaling pathways associated with various physiological processes such as pain perception and inflammation.
From a materials science perspective, the unique electronic properties of this compound make it an ideal candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in recent studies for use in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). These applications highlight its versatility beyond traditional pharmaceutical uses.
In conclusion, N-3,3-dimethyl4-oxyo5-(propargyl)-benzoxazepin-furan-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and favorable chemical properties position it as a valuable asset in both academic research and industrial development.
921546-05-6 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)